1-[4-(1,3-Benzoxazol-2-yl)piperazin-1-yl]-3-methylbutan-1-one

• IUPAC Name: 1-[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C16H21N3O2/c1-12(2)11-15(20)18-7-9-19(10-8-18)16-17-13-5-3-4-6-14(13)21-16/h3-6,12H,7-11H2,1-2H3
• InChI Key: XJUBMNZUCGIFGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCN(CC1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

1-[4-(1,3-Benzoxazol-2-yl)piperazin-1-yl]-3-methylbutan-1-one, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used as a recreational drug due to its stimulant properties. However, in recent years, BZP has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

BZP acts as a non-selective serotonin and dopamine receptor agonist. It increases the release of these neurotransmitters in the brain, resulting in increased arousal and stimulation. BZP also inhibits the reuptake of these neurotransmitters, leading to prolonged effects.
Biochemical and Physiological Effects:
BZP has been found to increase heart rate, blood pressure, and body temperature in humans. It also causes pupil dilation and muscle tension. BZP has been found to have a similar effect on the brain as amphetamines, resulting in increased alertness, euphoria, and energy.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments. It is easy to synthesize and has a high purity. BZP has also been found to have a predictable and consistent effect on the brain and behavior. However, BZP has limitations as well. It has a short half-life and can be rapidly metabolized in the body, making it difficult to study its long-term effects.

Future Directions

There are several future directions for BZP research. One potential direction is to study its potential use as a treatment for anxiety and depression. Another direction is to investigate its potential use in the treatment of Parkinson's disease. Additionally, further research is needed to understand the long-term effects of BZP on the brain and behavior.

Synthesis Methods

BZP can be synthesized by the reaction of 1-benzylpiperazine with 2-aminophenol in the presence of acetic anhydride. The reaction results in the formation of BZP as a white crystalline powder. The purity of BZP can be increased by recrystallization from ethanol.

Scientific Research Applications

BZP has been studied for its potential therapeutic applications in various fields. It has been found to have anxiolytic and antidepressant effects in animal models. BZP has also been studied for its potential use in the treatment of Parkinson's disease due to its dopaminergic properties. Additionally, BZP has been studied for its potential use as a cognitive enhancer.